Cas no 130549-94-9 (3,4,5-Piperidinetriol, (3R,5R)-)

• Product Name: 3,4,5-Piperidinetriol, (3R,5R)-
• CAS No: 130549-94-9
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 5178328
• PubChem ID: 10464382
• Update Time: 2026-03-05

3,4,5-Piperidinetriol, (3R,5R)- Chemical and Physical Properties

Names and Identifiers

• (3r,5r)-piperidine-3,4,5-triol
• PIPERIDINE-3,4,5-TRIOL
• 3beta,4beta,5alpha-Piperidinetriol
• 3,4,5-Piperidinetriol, (3R,5R)-

• Inchi： 1S/C5H11NO3/c7-3-1-6-2-4(8)5(3)9/h3-9H,1-2H2/t3-,4-/m1/s1
• InChI Key： RMCNETIHECSPMZ-QWWZWVQMSA-N
• SMILES： OC1[C@@H](CNC[C@H]1O)O

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3,4,5-Piperidinetriol, (3R,5R)-

3,4,5-Piperidinetriol, (3R,5R)- (CAS No. 130549-94-9): A Comprehensive Overview

3,4,5-Piperidinetriol, (3R,5R)- (CAS No. 130549-94-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R,5R)-3,4,5-piperidinetriol, is a chiral molecule with a piperidine core and three hydroxyl groups. The specific stereochemistry of this compound makes it an intriguing candidate for various biological and therapeutic applications.

The (3R,5R)-3,4,5-piperidinetriol molecule is characterized by its chiral centers at the 3 and 5 positions of the piperidine ring. The presence of these chiral centers imparts unique properties to the compound, including enhanced solubility and specific interactions with biological targets. These properties make it a valuable starting material for the synthesis of more complex molecules with potential therapeutic applications.

Recent research has focused on the potential of (3R,5R)-3,4,5-piperidinetriol in the development of novel drugs for various diseases. One area of particular interest is its use as a scaffold for the synthesis of compounds with neuroprotective properties. Studies have shown that derivatives of (3R,5R)-3,4,5-piperidinetriol can exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective potential, (3R,5R)-3,4,5-piperidinetriol has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. Research has demonstrated that certain derivatives of (3R,5R)-3,4,5-piperidinetriol can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and enzymes.

The synthetic versatility of (3R,5R)-3,4,5-piperidinetriol has also made it a popular choice for medicinal chemists. The piperidine core provides a robust platform for the introduction of various functional groups and substituents, allowing for the fine-tuning of pharmacological properties. This flexibility is crucial in drug discovery and development processes where optimizing potency, selectivity, and pharmacokinetic profiles is essential.

One notable application of (3R,5R)-3,4,5-piperidinetriol is in the field of cancer research. Several studies have investigated its potential as a scaffold for the development of anticancer agents. Derivatives of this compound have shown promising results in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines. These findings highlight the potential of (3R,5R)-3,4,5-piperidinetriol as a lead compound for further drug development efforts.

Moreover, the use of (3R,5R)-3,4,5-piperidinetriol in combination therapies has also been explored. Combining this compound with other established drugs can enhance therapeutic efficacy while reducing side effects. This approach leverages the unique properties of (3R,5R)-3,4,5-piperidinetriol to complement existing treatments and improve patient outcomes.

The safety profile of (3R,5R)-3,4,5-piperidinetriol is another important consideration in its potential applications. Preclinical studies have generally shown favorable safety profiles for this compound and its derivatives. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, (3R,5R)-3，4，5-piperidinetriol (CAS No. 130549-94-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and synthetic versatility make it an attractive starting material for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing therapeutic options for patients worldwide.